Cas no 3890-99-1 (Bis(2-bromoethyl)amine (Note: The actual shipment is a HBr salt))

Bis(2-bromoethyl)amine hydrobromide (BEA·HBr) is a brominated amine derivative commonly used as an alkylating agent in organic synthesis. The HBr salt form enhances stability and handling compared to the free base. This compound is particularly valuable for introducing bis(2-bromoethyl)amino groups into target molecules, serving as a key intermediate in pharmaceutical and agrochemical research. Its high reactivity in nucleophilic substitution reactions makes it useful for constructing nitrogen-containing heterocycles or modifying biomolecules. The crystalline solid form facilitates accurate weighing and storage. Proper handling is required due to its lachrymatory properties and potential toxicity. Typical applications include small-molecule drug development and crosslinking reactions in polymer chemistry.
Bis(2-bromoethyl)amine (Note: The actual shipment is a HBr salt) structure
3890-99-1 structure
Product Name:Bis(2-bromoethyl)amine (Note: The actual shipment is a HBr salt)
CAS No:3890-99-1
MF:C4H9Br2N
MW:230.928959608078
MDL:MFCD00457387
CID:296736
PubChem ID:415719
Update Time:2025-05-20

Bis(2-bromoethyl)amine (Note: The actual shipment is a HBr salt) Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-bromo-N-(2-bromoethyl)-
    • 2-Bromo-N-(2-bromoethyl)ethanamine
    • 2.2'-Dibrom-diaethylamin
    • 2.2'-Dibrom-diaethylselenid
    • Bis-(2-brom-aethyl)-amin
    • Bis-(2-brom-aethyl)-selenid
    • bis-(2-bromo-ethyl)-amine
    • bis-(2-bromo-ethyl)-selane
    • Bis-(2-bromoethyl)selenide
    • NSC 72394
    • EN300-203361
    • NCIOpen2_008807
    • 3890-99-1
    • AKOS025268206
    • SCHEMBL313530
    • CS-0266549
    • bis-(2-bromoethyl)amine
    • Bis(2-bromoethyl)ammonium bromide
    • Ethanamine, 2-bromo-N-(2-bromoethyl)-
    • bis-(beta-bromoethyl)amine
    • GVLQQPDTOWRBRC-UHFFFAOYSA-N
    • EINECS 256-142-0
    • Bis(2-bromoethyl)amine
    • Bis(2-bromoethyl)amine (Note: The actual shipment is a HBr salt)
    • MDL: MFCD00457387
    • Inchi: 1S/C4H9Br2N/c5-1-3-7-4-2-6/h7H,1-4H2
    • InChI Key: GVLQQPDTOWRBRC-UHFFFAOYSA-N
    • SMILES: BrCCNCCBr

Computed Properties

  • Exact Mass: 228.91000
  • Monoisotopic Mass: 228.91017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 4
  • Complexity: 28.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 1.75670

Bis(2-bromoethyl)amine (Note: The actual shipment is a HBr salt) Customs Data

  • HS CODE:2921199090
  • Customs Data:

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Bis(2-bromoethyl)amine (Note: The actual shipment is a HBr salt) Pricemore >>

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Additional information on Bis(2-bromoethyl)amine (Note: The actual shipment is a HBr salt)

Bis(2-bromoethyl)amine (HBr Salt): A Comprehensive Overview

Bis(2-bromoethyl)amine, also known as 1,2-dibromoethylamine, is a compound with the CAS number 3890-99-1. This compound is widely recognized in the chemical industry for its unique properties and applications. As a brominated amine, it serves as an intermediate in various chemical syntheses, particularly in the production of polymers, surfactants, and pharmaceuticals. The compound exists as an HBr salt, which is the form typically used in industrial applications due to its enhanced solubility and reactivity.

The structure of Bis(2-bromoethyl)amine consists of a central amine group (-NH2) attached to two bromoethyl groups (-CH2CH2Br). This structure makes it highly versatile in chemical reactions, particularly in nucleophilic substitutions and polymerizations. Recent studies have highlighted its role in the synthesis of advanced materials, such as polyurethanes and polyamides, where it acts as a key building block for creating high-performance polymers with tailored properties.

In the pharmaceutical sector, Bis(2-bromoethyl)amine has been utilized as an intermediate in the synthesis of various drugs. For instance, researchers have explored its potential in creating bioactive molecules with anti-inflammatory and anticancer properties. The compound's ability to undergo multiple substitution reactions makes it an ideal candidate for drug design, where precise control over molecular structure is crucial.

From an environmental perspective, the handling and disposal of Bis(2-bromoethyl)amine require careful consideration due to its brominated nature. Recent environmental studies have emphasized the importance of sustainable practices in its production and use. Innovations in green chemistry are being applied to minimize waste and reduce the ecological footprint associated with this compound.

In conclusion, Bis(2-bromoethyl)amine (HBr Salt) remains a critical compound in various industrial and scientific domains. Its versatility, combined with ongoing advancements in chemical synthesis and environmental sustainability, ensures its continued relevance in modern chemistry.

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